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Compound of Interest

Compound Name: 5-Ethylpyrazine-2-carboxylic acid

CAS No.: 13534-75-3

Cat. No.: B082494 Get Quote

Executive Summary & Critical Quality Control
Objective: This guide details the development of functional assays for 5-Ethylpyrazine-2-
carboxylic acid (5-EPCA). Based on its chemical scaffold, this compound exhibits two primary

biological activities:

Antimycobacterial Activity: As a structural analog of Pyrazinamide (PZA) and its active

metabolite Pyrazinoic Acid (POA), targeting Mycobacterium tuberculosis.

GPR109A Agonism: As a bioisostere of Nicotinic Acid (Niacin), targeting the

hydroxycarboxylic acid receptor 2 (HCA2/GPR109A) for metabolic regulation.[1]

⚠️ Critical Reagent Verification (CAS Alert)
A discrepancy was noted in the request parameters regarding the CAS registry number.

Target Compound: 5-Ethylpyrazine-2-carboxylic acid[2][3][4][5][6]

Correct CAS:13534-75-3[2][3][4][5][7]

Erroneous CAS: 37674-63-8 (Corresponds to 2-methylpent-3-enoic acid, a flavoring agent).

Action: Ensure all procurement orders use CAS 13534-75-3. Using the wrong CAS will result

in the purchase of an aliphatic acid with no relevance to the assays described below.
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Physicochemical Characterization & Stock
Preparation
Before biological testing, the physicochemical properties of 5-EPCA must be accounted for to

prevent assay artifacts (precipitation, pH drift).

Property Value / Note Impact on Assay

Molecular Weight 152.15 g/mol
Calculation of Molar

concentrations.

LogP (Predicted) ~0.6 - 0.9

More lipophilic than Pyrazinoic

Acid (LogP -0.7). Enhanced

membrane permeability

expected.

pKa (Acid) ~2.9 - 3.2
The carboxylic acid is ionized

at physiological pH (7.4).

Solubility
DMSO (High), Water

(Moderate)

Prepare stocks in 100% DMSO

to prevent hydrolysis or

precipitation.

Stock Solution Protocol
Weighing: Weigh 15.2 mg of 5-EPCA powder.

Solubilization: Dissolve in 1.0 mL of sterile, anhydrous DMSO to create a 100 mM Master

Stock.

Storage: Aliquot into amber glass vials (light sensitive) and store at -20°C. Avoid freeze-thaw

cycles >3 times.

Working Solutions: Dilute into assay media immediately before use. Keep final DMSO

concentration <1% (v/v) to avoid solvent toxicity.
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Application A: Antimycobacterial Potency (TB
Research)
Scientific Rationale
5-EPCA is a homolog of Pyrazinoic Acid (POA). The parent drug, Pyrazinamide (PZA), is a

prodrug requiring conversion to POA by the bacterial enzyme PncA. However, 5-EPCA is

already in the "acid" form, bypassing the need for activation. Crucial Mechanism: Pyrazine

derivatives exhibit pH-dependent activity. They are inactive at neutral pH (7.4) and require

acidic conditions (pH 5.5–6.0) to protonate the acid, allowing it to disrupt the mycobacterial

membrane potential or inhibit RpsA/PanD targets.

Protocol: Acidified Resazurin Microtiter Assay (REMA)
Purpose: Determine the Minimum Inhibitory Concentration (MIC) against M. tuberculosis

(H37Rv strain).

Materials
Strain:M. tuberculosis H37Rv (ATCC 27294).

Media: Middlebrook 7H9 broth supplemented with 10% OADC, 0.2% glycerol, and 0.05%

Tween 80.

Acidification Buffer: 100 mM Phosphate-Citrate buffer (adjusted to pH 5.8).

Indicator: Resazurin sodium salt (0.02% w/v in water).

Step-by-Step Workflow
Media Preparation (The Critical Step):

Prepare standard 7H9 media.

Adjust a portion of the media to pH 5.8 using the Phosphate-Citrate buffer. Filter sterilize

(0.22 µm).

Control: Prepare standard media at pH 6.8 to demonstrate pH-dependent specificity.
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Plate Setup:

Use 96-well clear-bottom plates.

Add 100 µL of pH 5.8 media to all wells.

Serial Dilution: Add 100 µL of 5-EPCA (from working stock) to Column 1. Perform 2-fold

serial dilutions across the plate (100 µM down to 0.1 µM).

Inoculation:

Adjust M. tuberculosis culture to OD600 ~0.1. Dilute 1:20.

Add 100 µL of inoculum to all wells. Final Volume = 200 µL.

Incubation:

Seal plates with breathable membrane. Incubate at 37°C for 5–7 days.

Readout:

Add 30 µL of Resazurin solution. Incubate for 24 hours.

Visual Score: Blue = No Growth (Inhibition); Pink = Growth (Metabolic reduction of

resazurin to resorufin).

Fluorescence: Ex 530 nm / Em 590 nm.

Workflow Diagram
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Caption: Workflow for Acidified Resazurin Microtiter Assay (REMA) tailored for Pyrazine

derivatives.

Application B: GPR109A Agonism (Metabolic
Disease)[1]
Scientific Rationale
5-EPCA is structurally homologous to Nicotinic Acid (Niacin) and Acipimox. These compounds

activate GPR109A (HCAR2), a Gi-coupled GPCR found on adipocytes and immune cells.

Activation inhibits Adenylyl Cyclase, reducing cAMP levels and subsequently inhibiting lipolysis

(release of free fatty acids).

Protocol: HTRF cAMP Inhibition Assay
Purpose: Quantify the potency (EC50) of 5-EPCA as a GPR109A agonist.

Materials
Cells: CHO-K1 or HEK293 cells stably expressing human GPR109A (HCAR2).

Stimulant: Forskolin (to artificially raise cAMP levels, allowing inhibition to be measured).

Detection: HTRF (Homogeneous Time Resolved Fluorescence) cAMP kit (e.g., Cisbio or

PerkinElmer).

Reference Agonist: Nicotinic Acid (Niacin).[1][8]

Step-by-Step Workflow
Cell Preparation:

Harvest cells and resuspend in stimulation buffer (HBSS + 500 µM IBMX to prevent cAMP

degradation).

Density: 2,000 cells/well in a 384-well low-volume white plate.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b082494?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Hydroxycarboxylic_acid_receptor_2
https://pubmed.ncbi.nlm.nih.gov/17358052/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Addition:

Add 5 µL of 5-EPCA (dilution series).

Add 5 µL of Forskolin (Final concentration 10 µM). Note: Without Forskolin, you cannot

measure the Gi-mediated decrease in cAMP.

Incubation:

Incubate for 30–45 minutes at Room Temperature.

Lysis & Detection:

Add 5 µL of cAMP-d2 (acceptor).

Add 5 µL of Anti-cAMP-Cryptate (donor).

Measurement:

Read on an HTRF-compatible reader (e.g., EnVision).

Data Analysis: Calculate the HTRF Ratio (665nm/620nm).

Plot: Sigmoidal dose-response curve. 5-EPCA should show a dose-dependent decrease in

HTRF signal (or increase, depending on specific kit competition logic—usually, high cAMP

= low signal in competition assays).

Signaling Pathway Diagram
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Caption: GPR109A Signaling Cascade. 5-EPCA activates Gi, inhibiting Adenylyl Cyclase and

reducing cAMP.

Safety Profiling: Hepatotoxicity Screening
Context: Pyrazinamide is known for hepatotoxicity. As a derivative, 5-EPCA must be screened

early for liver toxicity.
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Protocol: HepG2 ATP Viability Assay
Cells: HepG2 (Human liver carcinoma).

Treatment: Seed 10,000 cells/well. Treat with 5-EPCA (1–500 µM) for 48 hours.

Readout: CellTiter-Glo® (Promega) or similar ATP-luminescence assay.

Analysis: Calculate IC50. If IC50 < 100 µM, the compound poses a toxicity risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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